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Compound of Interest

Compound Name: 4-Ethylphenol-d2

Cat. No.: B12370364

Get Quote

Chemical Identification and Physical Properties
4-Ethylphenol-d2 is a deuterated form of 4-ethylphenol, a phenolic compound.[1] While

specific physical data for the deuterated version is not available, the properties of 4-ethylphenol

provide a close approximation.

Table 1: Physical and Chemical Properties of 4-Ethylphenol
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Property Value Source

Molecular Formula C₈H₁₀O [2][3]

Molecular Weight 122.16 g/mol [2]

Appearance
White to cream or brown solid,

crystals, or fused mass
[4]

Odor Phenolic, leather-like

Melting Point 38°C to 45°C

Boiling Point 218°C - 219°C

Flash Point 100°C (212°F)

Density 0.98 g/cm³ at 20°C

Solubility in Water Insoluble

Hazard Identification and Classification
4-Ethylphenol is classified as a hazardous substance. It is harmful if swallowed, in contact with

skin, or if inhaled, and causes severe skin burns and eye damage.

Table 2: GHS Hazard Classification for 4-Ethylphenol

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage
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Source: GHS classification based on available Safety Data Sheets.

Signal Word: Danger

Hazard Pictograms:

GHS05: Corrosion

GHS07: Exclamation Mark

Toxicological Information
The primary health hazards associated with 4-ethylphenol are its corrosive and irritant effects

on the skin, eyes, and respiratory tract.

Table 3: Acute Toxicity Data for 4-Ethylphenol

Route Species Value

Intraperitoneal LD50 Mouse 138 mg/kg

Source: TCI America MSDS

Summary of Health Effects:

Eye Contact: Causes serious eye damage, characterized by pain, redness, and profuse

watering.

Skin Contact: Causes severe skin burns, which may include pain, irritation, redness, and

blistering.

Inhalation: Harmful if inhaled and can cause severe irritation of the nose, throat, and

respiratory tract.

Ingestion: Harmful if swallowed and may cause irritation of the digestive tract. Ingestion can

lead to severe swelling and damage to delicate tissues, with a danger of perforation.
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Experimental Protocols
The provided Material Safety Data Sheets cite toxicity data and hazard classifications without

detailing the specific experimental methodologies used for their determination. These protocols

are typically established by regulatory bodies such as the OECD (Organisation for Economic

Co-operation and Development) and are not included in standard safety data sheets. For

detailed experimental protocols, researchers would need to consult the original toxicological

studies, which are not referenced in the available MSDS documents.

First-Aid Measures
Immediate medical attention is required in case of exposure.

Caption: General First-Aid Workflow for Exposure to 4-Ethylphenol.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure.

Handling: Use only in a well-ventilated area, preferably under a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including chemical safety goggles, gloves,

and a lab coat. Avoid contact with eyes, skin, and clothing, and prevent ingestion and

inhalation. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, and flame. Keep

containers tightly closed. Store in a corrosives area. Incompatible materials include strong

oxidizing agents, acid anhydrides, and acid chlorides.

Accidental Release Measures
In the event of a spill, proper containment and cleanup procedures should be followed.
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Spill Occurs

Evacuate Personnel to Safe Areas

Ensure Adequate Ventilation

Wear Appropriate Personal Protective Equipment (PPE)

Contain Spill (e.g., with absorbent material)

Sweep or Absorb Material

Place in a Suitable, Closed Container for Disposal

Decontaminate Area and Dispose of Waste Properly

Click to download full resolution via product page

Caption: Logical Workflow for Chemical Spill Response.

Disposal Considerations
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Waste material should be disposed of in accordance with federal, state, and local

environmental regulations. Do not allow the material to be released into the environment or

enter drains. Contaminated packaging should be handled in the same way as the substance

itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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